6-deoxy-6-fluoronaltrexone
6-deoxy-6-fluoronaltrexone
Brand Name:
Vulcanchem
CAS No.:
103223-57-0
VCID:
VC0027228
InChI:
InChI=1S/C20H24FNO3/c21-13-5-6-20(24)15-9-12-3-4-14(23)17-16(12)19(20,18(13)25-17)7-8-22(15)10-11-1-2-11/h3-4,11,13,15,18,23-24H,1-2,5-10H2/t13-,15-,18+,19+,20-/m1/s1
SMILES:
C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)F
Molecular Formula:
C20H24FNO3
Molecular Weight:
345.4 g/mol
6-deoxy-6-fluoronaltrexone
CAS No.: 103223-57-0
Main Products
VCID: VC0027228
Molecular Formula: C20H24FNO3
Molecular Weight: 345.4 g/mol
CAS No. | 103223-57-0 |
---|---|
Product Name | 6-deoxy-6-fluoronaltrexone |
Molecular Formula | C20H24FNO3 |
Molecular Weight | 345.4 g/mol |
IUPAC Name | (4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-7-fluoro-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol |
Standard InChI | InChI=1S/C20H24FNO3/c21-13-5-6-20(24)15-9-12-3-4-14(23)17-16(12)19(20,18(13)25-17)7-8-22(15)10-11-1-2-11/h3-4,11,13,15,18,23-24H,1-2,5-10H2/t13-,15-,18+,19+,20-/m1/s1 |
Standard InChIKey | PFHGRTXJSIKXPW-GNUVVZJLSA-N |
Isomeric SMILES | C1C[C@]2([C@H]3CC4=C5[C@@]2(CCN3CC6CC6)[C@H]([C@@H]1F)OC5=C(C=C4)O)O |
SMILES | C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)F |
Canonical SMILES | C1CC1CN2CCC34C5C(CCC3(C2CC6=C4C(=C(C=C6)O)O5)O)F |
Synonyms | 17-cyclopropylmethyl-3,14-dihydroxy-4,5-epoxy-6-fluoromorphinan 6-deoxy-6-fluoronaltrexone 6-deoxy-6-fluoronaltrexone hydrochloride, (5alpha,6beta)-isomer 6-deoxy-6-fluoronaltrexone, (5beta,6alpha,9alpha,13alpha,14alpha)-isomer 6-desoxy-6-fluoronaltrexone cyclofoxy |
PubChem Compound | 10450257 |
Last Modified | Nov 11 2021 |
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